(8S,9R,10S,11S,13S,14S,16R,17S)-9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
(8S,9R,10S,11S,13S,14S,16R,17S)-9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
Brand Name:
Vulcanchem
CAS No.:
432-54-2
VCID:
VC0121294
InChI:
InChI=1S/C22H31FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h9,12,15-16,18-19,24,27H,4-8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1C(=O)CO)C)O)F)C
Molecular Formula:
C22H31FO4
Molecular Weight:
378.5 g/mol
(8S,9R,10S,11S,13S,14S,16R,17S)-9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
CAS No.: 432-54-2
Reference Standards
VCID: VC0121294
Molecular Formula: C22H31FO4
Molecular Weight: 378.5 g/mol
CAS No. | 432-54-2 |
---|---|
Product Name | (8S,9R,10S,11S,13S,14S,16R,17S)-9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
Molecular Formula | C22H31FO4 |
Molecular Weight | 378.5 g/mol |
IUPAC Name | (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C22H31FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h9,12,15-16,18-19,24,27H,4-8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22+/m1/s1 |
Standard InChIKey | GROORMIERUNSSM-IIEHVVJPSA-N |
Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@]4([C@]3([C@H](C[C@@]2([C@H]1C(=O)CO)C)O)F)C |
SMILES | CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1C(=O)CO)C)O)F)C |
Canonical SMILES | CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1C(=O)CO)C)O)F)C |
Synonyms | (11β,16α)-9-Fluoro-11,21-dihydroxy-16-methylpregn-4-ene-3,20-dione; 9α-Fluoro-11β,21-dihydroxy-16α-methylpregn-4-ene-3,20-dione; |
PubChem Compound | 22793410 |
Last Modified | Nov 11 2021 |
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